Cas no 1360437-60-0 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,4S)-4-(4-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- BOC-(TRANS)-4-(4-METHYL-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
- TRANS-1-(TERT-BUTOXYCARBONYL)-4-(P-TOLYL)PYRROLIDINE-3-CARBOXYLIC ACID
- BOC-(+/-)-TRANS-4-(4-METHYL-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
- AB0085473
- (3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid
- Boc-( inverted exclamation markA)-trans-4-(4-methyl-phenyl)
- rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
- (3R,4S)-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid
- 1360437-60-0
- AS-42905
- MFCD06659273
- (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
- (3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylicacid
- 1394827-46-3
- AKOS015842401
-
- MDL: MFCD06659273
- Inchi: 1S/C17H23NO4/c1-11-5-7-12(8-6-11)13-9-18(10-14(13)15(19)20)16(21)22-17(2,3)4/h5-8,13-14H,9-10H2,1-4H3,(H,19,20)/t13-,14+/m1/s1
- InChI Key: FNYOAUTWNGUZLV-KGLIPLIRSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H](C(=O)O)[C@@H](C2C=CC(C)=CC=2)C1)=O
Computed Properties
- Exact Mass: 305.16270821g/mol
- Monoisotopic Mass: 305.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.8
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220989-1g |
(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 95% | 1g |
$660 | 2021-06-09 | |
| Chemenu | CM220989-5g |
(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 95% | 5g |
$1979 | 2021-06-09 | |
| Chemenu | CM220989-1g |
(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 95% | 1g |
$660 | 2023-02-18 | |
| Chemenu | CM220989-5g |
(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(p-tolyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 95% | 5g |
$1979 | 2023-02-18 | |
| Enamine | EN300-1454729-0.05g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 0.05g |
$1056.0 | 2023-05-23 | ||
| Enamine | EN300-1454729-0.1g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 0.1g |
$1106.0 | 2023-05-23 | ||
| Enamine | EN300-1454729-0.25g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 0.25g |
$1156.0 | 2023-05-23 | ||
| Enamine | EN300-1454729-0.5g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 0.5g |
$1207.0 | 2023-05-23 | ||
| Enamine | EN300-1454729-1.0g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1454729-2.5g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
1360437-60-0 | 2.5g |
$2464.0 | 2023-05-23 |
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview
Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1360437-60-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities.
The molecular structure of this compound is characterized by a pyrrolidine ring, a five-membered cyclic amine, substituted with specific functional groups that contribute to its reactivity and versatility. The presence of a tert-butoxy carbonyl group (tert-butoxycarbonyl) at position 1 and a 4-methylphenyl group at position 4 introduces steric and electronic effects that influence its chemical behavior. Additionally, the carboxylic acid group at position 3 plays a crucial role in its solubility and reactivity in various chemical reactions.
Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. For instance, researchers have explored the potential of rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid as a precursor for synthesizing bioactive molecules with anti-inflammatory and analgesic properties. The stereochemistry of the compound, particularly the (3R,4S) configuration, is critical in determining its biological activity and selectivity.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and stereochemical control to achieve the desired configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.
In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced polymers and materials with tailored properties. Furthermore, its compatibility with various functionalization strategies enables its use in nanotechnology and drug delivery systems.
Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the tert-butoxycarbonyl group significantly stabilizes certain transition states during reactions, thereby enhancing reaction efficiency.
In conclusion, rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry make it an attractive candidate for further research and development in fields ranging from pharmaceuticals to materials science.
1360437-60-0 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)